Cas no 102253-20-3 (Urea, N-(4-hydroxyphenyl)-N'-octadecyl-)

• Product Name: Urea, N-(4-hydroxyphenyl)-N'-octadecyl-
• CAS No: 102253-20-3
• MF: C₂₅H₄₄N₂O₂
• MW: 404.629067420959
• CID: 1132331
• PubChem ID: 21226366
• Update Time: 2025-04-20

Urea, N-(4-hydroxyphenyl)-N'-octadecyl- Chemical and Physical Properties

Names and Identifiers

• Urea, N-(4-hydroxyphenyl)-N'-octadecyl-
• 1-(4-hydroxyphenyl)-3-octadecylurea
• N-(4-hydroxyphenyl)-N'-n-octadecylurea
• DTXSID60611494
• GSJKWMTVUQNZHT-UHFFFAOYSA-N
• 102253-20-3
• SCHEMBL1831018
• n-(4-hydroxyphenyl)-n'-octadecylurea

• Inchi： 1S/C25H44N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-26-25(29)27-23-18-20-24(28)21-19-23/h18-21,28H,2-17,22H2,1H3,(H2,26,27,29)
• InChI Key： GSJKWMTVUQNZHT-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC(=CC=1)O)NCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 404.34052
• Monoisotopic Mass: 404.34027865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 29
• Rotatable Bond Count: 18
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9.4
• Topological Polar Surface Area: 61.4Ų

Experimental Properties

• PSA: 61.36
• LogP: 8.23910